Cas no 136834-55-4 ([1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-, methyl ester)

[1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-, methyl ester structure
136834-55-4 structure
Product Name:[1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-, methyl ester
CAS No:136834-55-4
MF:C15H13FO2
MW:244.260927915573
CID:1241477
PubChem ID:71341484
Update Time:2025-04-20

[1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-, methyl ester
    • methyl 5-fluoro-2-(4-methylphenyl)benzoate
    • Methyl 4-fluoro-4'-methyl[1,1'-biphenyl]-2-carboxylate
    • DTXSID10768402
    • 136834-55-4
    • Inchi: 1S/C15H13FO2/c1-10-3-5-11(6-4-10)13-8-7-12(16)9-14(13)15(17)18-2/h3-9H,1-2H3
    • InChI Key: GEPAQELTZTYXFV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C(=O)OC)C=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 244.08999
  • Monoisotopic Mass: 244.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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